cis-8,11,14-Eicosatrienoic Acid Ethyl Ester

• Molecular Formula: C22H38O2
• Molecular Weight: 334.5 g/mol
• InChI: InChI=1S/C22H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15H,3-7,10,13,16-21H2,1-2H3/b9-8+,12-11+,15-14+
• InChIKey: XJXHWCQMUAZGAN-NCEJYBGESA-N

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (Ethyl DGLA): A Key Omega-6 Intermediate Ester for Eicosanoid Research and Inflammatory Disorder Studies

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (CAS 55968-21-3), also known as Ethyl DGLA or Ethyl dihomo-γ-linolenate, is the ethyl ester derivative of dihomo-γ-linolenic acid (DGLA, 20:3ω6), a 20-carbon ω-6 polyunsaturated fatty acid biosynthesized from linoleic acid via γ-linolenic acid . As an esterified form of the free acid, this compound (C22H38O2, MW 334.54) exhibits reduced aqueous solubility but enhanced compatibility for formulation into lipid-containing diets and dietary supplements . DGLA serves as the direct biosynthetic precursor to anti-inflammatory 1-series prostaglandins (e.g., PGE1) and competes with arachidonic acid for cyclooxygenase (COX) and lipoxygenase enzymes, thereby modulating the eicosanoid balance .

1 Ethyl ester form for dietary lipid formulation compatibility

2 DGLA backbone for 1-series prostaglandin pathway studies

3 Compatible with lipid-containing in vivo research diets

Why Generic Substitution Fails: Metabolic and Formulation Distinctions of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester Versus Free Acid and Methyl Ester Forms

Generic substitution between DGLA derivatives is scientifically unsound due to fundamental differences in physicochemical properties, metabolic handling, and eicosanoid precursor dynamics. Unlike arachidonic acid (AA, 20:4ω6), which generates predominantly pro-inflammatory 2-series prostaglandins and 4-series leukotrienes, DGLA-derived eicosanoids (1-series prostaglandins) possess anti-inflammatory, vasodilatory, and anti-proliferative properties [1]. Furthermore, the ethyl ester modification confers distinct formulation advantages over the free acid form, including enhanced lipid solubility and compatibility with dietary supplement matrices, while maintaining sufficient hydrolytic stability for in vivo administration . Direct comparison with methyl DGLA reveals that while both esters exhibit similar formulation amenability, their metabolic fates and tissue incorporation kinetics may differ due to esterase substrate specificity, though head-to-head comparative data remain limited [2]. These distinctions underscore why this specific ester cannot be interchanged with free DGLA, GLA, or arachidonic acid in research or therapeutic formulation contexts.

Free acid form Lower lipid solubility may alter formulation homogeneity and dietary incorporation

Methyl ester Esterase substrate specificity may shift metabolic kinetics and tissue incorporation

Arachidonic acid Yields pro-inflammatory 2-series eicosanoids, not 1-series PGE1 pathway activation

• [1] Wang X, Lin H, Gu Y. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases. Lipids Health Dis. 2012;11:25. View Source
• [2] Kernoff PB, Willis AL, Stone KJ, Davies JA, McNicol GP. Antithrombotic potential of dihomo-gamma-linolenic acid in man. Br Med J. 1977;2(6100):1441-4. View Source

Quantitative Differentiation Evidence: cis-8,11,14-Eicosatrienoic Acid Ethyl Ester Performance Against Comparators in Eicosanoid Modulation, Cell Proliferation, and Formulation Applications

Differential Prostaglandin E1 (PGE1) Output Elevation: Ethyl DGLA Versus Control Diet in Rabbit Renal Papilla Model

Dietary administration of cis-8,11,14-Eicosatrienoic Acid Ethyl Ester (ethyl DGLA) at 1 g/kg/day for 25 days produced a 20- to 30-fold increase in PGE1 output and a 1.5-fold increase in PGE2 output from rabbit renal papilla preparations in vitro compared to control-fed animals [1]. The relative proportion of PGE1 increased from less than 5% of PGE2 levels in controls to 25-35% of PGE2 in ethyl DGLA-supplemented animals [1]. This preferential PGE1 elevation contrasts with arachidonic acid administration, which would predominantly yield pro-inflammatory PGE2 and thromboxane A2.

PGE1 Output Elevation

Head-to-head

20- to 30-fold PGE1 increase vs control diet

Supports PGE1 pathway research in renal models

In vitro renal papilla preparation; 25-day oral administration

Evidence Dimension	Prostaglandin E1 (PGE1) output fold-increase
Target Compound Data	20- to 30-fold increase in PGE1 output; 1.5-fold increase in PGE2 output
Comparator Or Baseline	Control diet (baseline PGE1 <5% of PGE2)
Quantified Difference	PGE1 increased 20- to 30-fold; PGE1:PGE2 ratio increased from <0.05 to 0.25-0.35
Conditions	Rabbit renal papilla preparation in vitro; ethyl DGLA administered orally at 1 g/kg/day for 25 days

Why This Matters

This data demonstrates that ethyl DGLA selectively enriches the precursor pool for anti-inflammatory PGE1 biosynthesis, offering a quantifiable advantage over AA-based formulations in research models targeting inflammation or vasodilation.

• [1] Knapp HR, Oelz O, Roberts LJ, Sweetman BJ, Oates JA. Effects of feeding ethyl-dihomo-gamma-linolenate on rabbit renomedullary lipid composition and prostaglandin production in vitro. Lipids. 1978;13(11):804-8. View Source

Competitive Cyclooxygenase Substrate Activity: DGLA Versus Arachidonic Acid in Eicosanoid Pathway Modulation

Dihomo-γ-linolenic acid (DGLA), the active free acid form of the ethyl ester, functions as a cyclooxygenase and lipoxygenase substrate with an IC50 of 45 μM for LTB4 formation . DGLA directly competes with arachidonic acid (AA) for COX-1 and COX-2 enzymes, thereby inhibiting the production of AA-derived pro-inflammatory eicosanoids (2-series prostaglandins and 4-series leukotrienes) while simultaneously generating anti-inflammatory 1-series prostaglandins [1]. This dual mechanism—competitive inhibition coupled with alternative product formation—contrasts with direct COX inhibitors (e.g., NSAIDs) and with AA supplementation, which would exacerbate pro-inflammatory eicosanoid production.

COX/LOX Substrate Activity

Class-level

IC50 = 45 μM (LTB4 formation)

Supports COX/LOX substrate competition studies

In vitro enzyme assay context

Evidence Dimension	Cyclooxygenase/lipoxygenase substrate activity (IC50)
Target Compound Data	DGLA (free acid form): IC50 = 45 μM for LTB4 formation inhibition; competes with AA for COX enzymes
Comparator Or Baseline	Arachidonic acid (AA): primary COX substrate producing pro-inflammatory 2-series prostaglandins
Quantified Difference	IC50 = 45 μM; qualitative shift from pro-inflammatory to anti-inflammatory eicosanoid profile
Conditions	In vitro enzyme assays; LTB4 formation assay

Why This Matters

This quantitative enzyme activity data supports the selection of ethyl DGLA over AA or GLA in research applications requiring modulation of the eicosanoid balance toward an anti-inflammatory profile.

• [1] Dihomo-gamma-linolenic acid (DGLA) Technical Overview, HMDB/Human Metabolome Database. View Source

Cell Proliferation Inhibition via Polyunsaturated Fatty Acid Synthesis Suppression

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester inhibits cell proliferation through suppression of polyunsaturated fatty acid synthesis required for cell division . The free acid form (DGLA) demonstrates selective tumoricidal activity, with in vitro studies showing cytotoxic action on both vincristine-sensitive (KB-3-1) and drug-resistant (KB-ChR-8-5) cancer cells via a free-radical dependent mechanism independent of prostaglandin formation [1]. This anti-proliferative profile contrasts with arachidonic acid, which has been shown to stimulate prostate cancer cell growth in vitro at micromolar concentrations [2].

Cell Proliferation Control

Class-level

Inhibits proliferation in drug-sensitive/resistant cancer cells vs AA stimulation

Supports non-proliferative fatty acid control for cancer studies

In vitro cancer cell line assays; qualitative directional difference

Evidence Dimension	Cell proliferation / cytotoxic activity
Target Compound Data	DGLA/ethyl DGLA: inhibits cell proliferation; cytotoxic to drug-sensitive and drug-resistant cancer cells
Comparator Or Baseline	Arachidonic acid: stimulates prostate cancer cell growth at micromolar concentrations
Quantified Difference	Qualitative directional difference: inhibition vs. stimulation of cancer cell growth
Conditions	In vitro cancer cell line assays (KB-3-1, KB-ChR-8-5, prostate cancer cells)

Why This Matters

The anti-proliferative activity of ethyl DGLA distinguishes it from AA, making it the preferred compound for cancer metabolism and cell proliferation studies where pro-proliferative confounding effects must be avoided.

• [1] Das UN, Madhavi N. Effect of polyunsaturated fatty acids on drug-sensitive and resistant tumor cells in vitro. Lipids Health Dis. 2011;10:159. View Source
• [2] Ghosh J, Myers CE. Arachidonic acid stimulates prostate cancer cell growth: critical role of 5-lipoxygenase. Biochem Biophys Res Commun. 1997;235(2):418-23. View Source

Formulation and Dietary Supplement Compatibility: Ethyl Ester Versus Free Acid and Methyl Ester Forms

Ethyl DGLA is an esterified version of the free acid which, while less water-soluble, is significantly more amenable for the formulation of DGLA-containing diets and dietary supplements . Formulations containing ethyl DGLA have been employed in managing eczema and inflammatory disorders in clinical research contexts . Compared to the free acid form, the ethyl ester provides enhanced lipid solubility and formulation compatibility . Both ethyl and methyl esters demonstrate similar formulation amenability; however, the ethyl ester may offer distinct metabolic handling characteristics, as single oral doses of DGLA methyl ester (0.1 g) have been shown to decrease plasma heparin-neutralizing activity in human studies [1].

Formulation Compatibility

Data to verify

DMSO/ethanol/DMF solubility ~100 mg/mL; improved formulation amenability

Supports dietary and lipid formulation research

Solubility values based on supplier data

Evidence Dimension	Formulation compatibility / solubility profile
Target Compound Data	Ethyl DGLA: less water-soluble but more amenable for dietary formulation; DMSO solubility ~100 mg/mL
Comparator Or Baseline	Free DGLA: carboxylic acid form; Methyl DGLA: similar formulation properties; methyl ester decreases plasma heparin-neutralizing activity at 0.1 g dose
Quantified Difference	Qualitative formulation advantage over free acid; ethyl DGLA solubility in DMSO ~100 mg/mL, ethanol ~100 mg/mL, DMF ~100 mg/mL
Conditions	In vitro solubility assessment; in vivo dietary administration

Why This Matters

For research applications requiring incorporation into dietary formulations or lipid-based delivery systems, the ethyl ester provides practical handling advantages over the free acid that directly impact experimental feasibility and reproducibility.

• [1] Kernoff PB, Willis AL, Stone KJ, Davies JA, McNicol GP. Antithrombotic potential of dihomo-gamma-linolenic acid in man. Br Med J. 1977;2(6100):1441-4. View Source

cis-8,11,14-Eicosatrienoic Acid Ethyl Ester: Validated Research and Industrial Application Scenarios Based on Quantitative Evidence

In Vivo Eicosanoid Precursor Pool Enrichment for Prostaglandin E1 (PGE1) Modulation Studies

For research protocols requiring specific elevation of anti-inflammatory PGE1 production without concomitant activation of pro-inflammatory pathways, dietary administration of ethyl DGLA at 1 g/kg/day for 25 days has been validated to increase renal PGE1 output by 20- to 30-fold while limiting PGE2 elevation to 1.5-fold [1]. This model is directly applicable to studies of inflammatory skin disorders including eczema, where ethyl DGLA formulations have demonstrated clinical research utility .

Cancer Cell Proliferation and Drug Resistance Studies Requiring Non-Stimulatory Fatty Acid Controls

In cancer research settings where arachidonic acid would confound results by stimulating tumor cell growth, ethyl DGLA provides a non-proliferative alternative. DGLA demonstrates cytotoxic activity against both drug-sensitive and drug-resistant cancer cells in vitro, functioning through a free-radical dependent mechanism [1]. This makes ethyl DGLA the appropriate negative or comparative control for studies examining AA-driven proliferative signaling or for investigations of selective tumoricidal fatty acid mechanisms .

Dietary Supplement and Lipid Formulation Development Requiring Esterified Omega-6 Fatty Acids

For industrial or research applications involving incorporation of DGLA into lipid-based formulations, dietary matrices, or supplement capsules, the ethyl ester form offers demonstrated formulation amenability superior to the free acid [1]. With solubility of approximately 100 mg/mL in DMSO, ethanol, and DMF, ethyl DGLA enables flexible solvent selection for in vitro studies and facilitates homogeneous incorporation into lipid-containing experimental diets .

COX/Lipoxygenase Enzyme Substrate Studies Evaluating Eicosanoid Pathway Competition

For enzymatic studies examining competitive substrate utilization in the COX and lipoxygenase pathways, ethyl DGLA (via its free acid form) provides a quantitatively characterized substrate with IC50 = 45 μM for LTB4 formation [1]. This enables researchers to compare relative enzyme affinities and metabolic flux between DGLA and arachidonic acid, providing mechanistic insight into eicosanoid balance regulation .

Application

Selection Property

Validation Focus

PGE1 pathway modulation studies

Dietary lipid formulation compatibility

Renal PGE1 output elevation models

Cancer cell proliferation and drug resistance research

Non-proliferative fatty acid control

Cytotoxicity endpoint review in cancer cell lines

Lipid-based dietary supplement formulation research

Esterified form solubility and matrix compatibility

Homogeneous incorporation into experimental diets

COX/lipoxygenase substrate competition studies

Characterized enzyme substrate activity

IC50-based enzyme affinity comparison

• [1] Knapp HR, Oelz O, Roberts LJ, Sweetman BJ, Oates JA. Effects of feeding ethyl-dihomo-gamma-linolenate on rabbit renomedullary lipid composition and prostaglandin production in vitro. Lipids. 1978;13(11):804-8. View Source